Cas no 2550997-34-5 ((1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid)

(1R,5R)-3-Benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is a chiral bicyclic compound featuring a rigid azabicyclo[3.1.0]hexane scaffold with a benzyl-substituted nitrogen and a carboxylic acid functionality. Its stereospecific (1R,5R) configuration and constrained ring system make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of pharmacologically active molecules targeting central nervous system (CNS) receptors or enzymes. The carboxylic acid group allows for further derivatization, while the benzyl moiety offers opportunities for structural modifications. This compound’s well-defined stereochemistry and bicyclic framework enhance its utility in drug discovery, where precise spatial orientation and conformational rigidity are critical for biological activity. Suitable for use in asymmetric synthesis and scaffold-based design.

(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid structure

2550997-34-5 structure

Product Name:(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

CAS No:2550997-34-5

MF:C₁₃H₁₅NO₂

MW:217.263703584671

CID:6488209

PubChem ID:86313677

Update Time:2025-06-07

(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- EN300-26621660
- (1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
- 2550997-34-5
- Inchi： 1S/C13H15NO2/c15-12(16)13-6-11(13)8-14(9-13)7-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,15,16)/t11-,13-/m0/s1
- InChI Key： COCNBXQWBCBUHL-AAEUAGOBSA-N
- SMILES： OC([C@@]12CN(CC3C=CC=CC=3)C[C@@H]1C2)=O

Computed Properties

Exact Mass: 217.110278721g/mol
Monoisotopic Mass: 217.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 40.5Å²

(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26621660-0.05g	(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid	2550997-34-5	95.0%	0.05g	$647.0	2025-03-20
Enamine	EN300-26621660-0.1g	(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid	2550997-34-5	95.0%	0.1g	$678.0	2025-03-20
Enamine	EN300-26621660-0.25g	(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid	2550997-34-5	95.0%	0.25g	$708.0	2025-03-20
Enamine	EN300-26621660-0.5g	(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid	2550997-34-5	95.0%	0.5g	$739.0	2025-03-20
Enamine	EN300-26621660-1.0g	(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid	2550997-34-5	95.0%	1.0g	$770.0	2025-03-20
Enamine	EN300-26621660-2.5g	(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid	2550997-34-5	95.0%	2.5g	$1509.0	2025-03-20
Enamine	EN300-26621660-5.0g	(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid	2550997-34-5	95.0%	5.0g	$2235.0	2025-03-20
Enamine	EN300-26621660-10.0g	(1R,5R)-3-benzyl-3-azabicyclo[3.1.0]hexane-1-carboxylic acid	2550997-34-5	95.0%	10.0g	$3315.0	2025-03-20